3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-(mesitylsulfonyl)-1H-pyrazole

• IUPAC Name: 3-[2-[(4-fluorophenyl)methoxy]phenyl]-1-(2,4,6-trimethylphenyl)sulfonylpyrazole
• InChI: InChI=1S/C25H23FN2O3S/c1-17-14-18(2)25(19(3)15-17)32(29,30)28-13-12-23(27-28)22-6-4-5-7-24(22)31-16-20-8-10-21(26)11-9-20/h4-15H,16H2,1-3H3
• InChI Key: VFVDLCAKQZCACB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2C=CC(=N2)C3=CC=CC=C3OCC4=CC=C(C=C4)F)C
• Molecular Formula: C25H23FN2O3S
• Molecular Weight: 450.5 g/mol

Description

“3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-(mesitylsulfonyl)-1H-pyrazole” is a chemical compound with the molecular formula C25H23FN2O3S. It has gained increasing attention in the field of chemistry.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a fluorobenzyl group attached to a phenyl ring, which is further connected to a pyrazole ring with a mesitylsulfonyl group.

Scientific Research Applications

Synthesis and Anticancer Activity

• Anticancer Properties : Compounds similar to 3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-(mesitylsulfonyl)-1H-pyrazole have shown promise as potential anticancer agents. For instance, a study by Liu et al. (2019) discusses the synthesis of novel pyrazole derivatives that exhibited significant anticancer activity in vitro against various cancer cell lines.

Chemical Synthesis and Derivatives

• Synthesis of Pyrazole Derivatives : Research by Wang, Tan, & Zhang (2000) presents a method for the regioselective synthesis of unsymmetrical 3,5-dialkyl-1-arylpyrazoles, a process that is crucial in the development of various pyrazole-based compounds, including those similar to 3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-(mesitylsulfonyl)-1H-pyrazole.
• Structural Analysis : The study by Loh et al. (2013) provides insights into the crystal structures of N-substituted pyrazolines, which are closely related to pyrazole compounds.

Bioactivity and Medicinal Applications

• Anti-Inflammatory and Analgesic Activities : Research conducted by Khalifa & Abdelbaky (2008) synthesized new imidazolyl acetic acid derivatives that exhibited notable anti-inflammatory and analgesic activities.
• Carbonic Anhydrase Inhibitors : A study by Gul et al. (2016) synthesized new benzenesulfonamides and evaluated their potential as carbonic anhydrase inhibitors, which are critical for various therapeutic applications.

Molecular Imaging and Diagnostics

• Positron Emission Tomography (PET) : Fookes et al. (2008) explored the synthesis and evaluation of fluorine-substituted compounds for their potential use in PET imaging, particularly in studying peripheral benzodiazepine receptors related to neurodegenerative disorders. (Fookes et al., 2008)

Logic Gate and Chemical Sensing

• Photo-Switch and Logic Gate Applications : A study by Xie et al. (2009) demonstrates the use of pyrazolone thiosemicarbazone derivatives in photochromic properties and logic gate applications, highlighting the potential of these compounds in advanced material sciences.